Cas no 144052-40-4 (m-Xylylenediphosphonic Acid)

• Product Name: m-Xylylenediphosphonic Acid
• CAS No: 144052-40-4
• MF: C₈H₁₂O₆P₂
• MW: 266.124804496765
• MDL: MFCD22200402
• CID: 1317165
• PubChem ID: 253661074
• Update Time: 2025-08-03

m-Xylylenediphosphonic Acid Chemical and Physical Properties

Names and Identifiers

• [3-(phosphonomethyl)phenyl]methylphosphonic acid
• m-xylenediphosphonic acid
• meta-xylene diphosphonic acid
• 3-phosphonomethylbenzylphosphonic acid
• CHEMBL147362
• 1,3-phenylenebis(methylene)diphosphonic acid
• NSC725600
• CHEBI:347588
• 1,3-Bis(phosphonomethyl)benzene
• (3-Phosphonomethyl-benzyl)-phosphonic acid
• m-Xylylenediphosphonic Acid
• 3-((PHOSPHONOMETHYL)PHENYL))ETHYLPHOSPHONIC ACID
• m-Xylylenebisphosphonic acid
• BDBM50216711
• 3-[(Phosphonomethyl)phenyl]methylphosphonic acid
• [1,3-Phenylenebis(methylene)]bis(phosphonic acid)
• NSC-725600
• {[3-(phosphonomethyl)phenyl]methyl}phosphonic acid
• SCHEMBL8040890
• CS-0373890
• AKOS017345024
• MFCD22200402
• X0076
• T71775
• Phosphonic acid, P,P'-[1,3-phenylenebis(methylene)]bis-
• (1,3-Phenylenebis(methylene))diphosphonic acid
• 144052-40-4
• DTXSID30598288

• MDL： MFCD22200402
• Inchi： 1S/C8H12O6P2/c9-15(10,11)5-7-2-1-3-8(4-7)6-16(12,13)14/h1-4H,5-6H2,(H2,9,10,11)(H2,12,13,14)
• InChI Key： PYWZCUXISXXGMI-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=C(C=1)CP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 266.01100
• Monoisotopic Mass: 266.01091209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• XLogP3: -2.1

Experimental Properties

• PSA: 134.68000
• LogP: 1.04200
• λmax: 244(MeOH)(lit.)

m-Xylylenediphosphonic Acid Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG III
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Material Chemicals Electrical Materials

Additional information on m-Xylylenediphosphonic Acid

Introduction to m-Xylylenediphosphonic Acid (CAS No. 144052-40-4)

m-Xylylenediphosphonic acid, with the chemical formula C₈H₈O₄P₂, is a significant compound in the field of chemical and pharmaceutical research. Its molecular structure, featuring two phosphonic acid groups attached to a meta-xylene backbone, imparts unique properties that make it valuable in various applications. This compound has garnered attention due to its role in advanced material synthesis and its potential in biomedical interventions.

The CAS number 144052-40-4 provides a unique identifier for this substance, ensuring precise classification and communication within the scientific community. The meta-substitution pattern of the xylene ring enhances the compound's stability and reactivity, making it a versatile intermediate in organic synthesis. Researchers have leveraged these characteristics to develop novel polymers, corrosion inhibitors, and even bioactive materials.

In recent years, m-Xylylenediphosphonic acid has been explored for its potential applications in drug development. Its ability to chelate metal ions has led to studies on its use as a therapeutic agent in treating metal toxicity. Additionally, the compound's structural motifs have inspired the design of new ligands for catalytic processes, improving reaction efficiency in pharmaceutical manufacturing.

One of the most intriguing aspects of m-Xylylenediphosphonic acid is its role in nanotechnology. The phosphonic acid groups can form stable complexes with metal nanoparticles, facilitating their use in drug delivery systems. These complexes have shown promise in targeted therapy, where precision is crucial for maximizing therapeutic efficacy while minimizing side effects. The compound's biocompatibility and ability to form stable bonds with biological molecules make it an attractive candidate for such applications.

Recent advancements in computational chemistry have further illuminated the potential of m-Xylylenediphosphonic acid. Molecular modeling studies indicate that this compound can act as a scaffold for designing new antimicrobial agents. The phosphonic acid groups provide multiple interaction points with bacterial cell walls, disrupting essential biological processes. This discovery opens up avenues for developing novel antibiotics that could combat antibiotic-resistant strains.

The industrial significance of m-Xylylenediphosphonic acid extends beyond pharmaceuticals. Its use as a corrosion inhibitor in industrial settings has been well-documented. The compound forms protective layers on metal surfaces, preventing oxidative degradation. This property is particularly valuable in industries where maintaining equipment integrity is critical, such as oil refining and automotive manufacturing.

Environmental scientists have also shown interest in m-Xylylenediphosphonic acid due to its potential role in water treatment. The compound can bind with heavy metals present in contaminated water, facilitating their removal through filtration or precipitation processes. This capability aligns with global efforts to develop sustainable solutions for water purification and pollution control.

The synthesis of m-Xylylenediphosphonic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, making large-scale production feasible. These methods often involve catalytic processes that minimize waste and energy consumption, aligning with green chemistry principles.

Future research directions for m-Xylylenediphosphonic acid include exploring its applications in regenerative medicine. Preliminary studies suggest that this compound can promote cell growth and tissue repair when used in conjunction with biomaterials. The ability of phosphonic acid groups to interact with biological molecules makes it a promising candidate for developing scaffolds that support tissue regeneration.

In conclusion, m-Xylylenediphosphonic acid (CAS No. 144052-40-4) is a multifaceted compound with significant potential across multiple industries. Its unique structural properties enable diverse applications, from pharmaceuticals to environmental remediation and advanced materials science. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation and progress in numerous scientific and industrial domains.